Cas no 1005262-43-0 (3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005262-43-0
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 6572118
• Update Time: 2025-06-19

3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 3-(4-methoxyphenyl)-2-phenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-3-(4-methoxyphenyl)-2-phenyl-

• Inchi： 1S/C18H16N2O4/c1-23-13-9-7-11(8-10-13)15-14-16(18(22)19-17(14)21)24-20(15)12-5-3-2-4-6-12/h2-10,14-16H,1H3,(H,19,21,22)
• InChI Key： NGIVGQYVXNWQGB-UHFFFAOYSA-N
• SMILES： O1C2C(=O)NC(=O)C2C(C2=CC=C(OC)C=C2)N1C1=CC=CC=C1

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• pka: 10.58±0.40(Predicted)

Additional information on 3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005262-43-0)

The compound 3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005262-43-0) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolooxazole scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both aromatic and aliphatic substituents in its structure contributes to its unique physicochemical properties and biological interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of the hexahydro moiety in modulating the binding affinity and selectivity of this compound towards various biological targets. The 4-methoxyphenyl and 2-phenyl substituents further enhance its pharmacological profile by introducing hydrophobic interactions and electronic effects that are critical for receptor binding. These features make it a promising candidate for further exploration in drug discovery initiatives.

In the context of modern medicinal chemistry, the synthesis and optimization of such complex heterocycles are often driven by their potential to interact with key enzymes and receptors involved in disease pathways. The pyrrolo[3,4-d][1,2]oxazole core is particularly noteworthy due to its ability to adopt multiple conformations, which can be exploited to improve drug-like properties such as solubility, permeability, and metabolic stability. This structural versatility has been leveraged in several high-throughput screening campaigns aimed at identifying novel bioactive molecules.

One of the most compelling aspects of this compound is its reported activity as a modulator of enzymes involved in inflammation and pain signaling. Preclinical studies have demonstrated that derivatives of the pyrrolooxazole scaffold exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and chemokines. The 4-methoxyphenyl group plays a crucial role in these interactions by facilitating optimal positioning within the enzyme active site. This has sparked interest in exploring its potential as a lead compound for developing treatments for chronic inflammatory disorders.

Moreover, the 2-phenyl substituent contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) applications. Recent research has shown that certain analogs of this scaffold exhibit neuroprotective properties by interacting with receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The hexahydro ring system further enhances these properties by stabilizing the molecule against metabolic degradation, thereby prolonging its bioavailability.

The synthesis of 3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione involves multi-step organic transformations that showcase the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Key synthetic strategies include cyclization reactions, functional group interconversions, and protecting group manipulations. These methodologies not only highlight the synthetic accessibility of this compound but also provide valuable insights into designing related molecules with tailored biological activities.

From a computational perspective, molecular dynamics simulations have been instrumental in understanding the conformational dynamics of this compound in solution and within biological membranes. These studies have revealed that the hexahydro ring adopts specific puckered conformations that are essential for optimal binding to target proteins. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, which are critical for predicting its reactivity and interaction with biological systems.

The pharmacokinetic profile of this compound has been extensively studied using both in vitro and in vivo models. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally. The 4-methoxyphenyl group contributes to its solubility by introducing polar functionalities, while the hexahydro ring system enhances its metabolic stability by reducing susceptibility to oxidative degradation.

In conclusion,3-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of substituents and scaffold architecture makes it a versatile tool for exploring novel therapeutic interventions across multiple disease areas. As research continues to uncover new biological targets and mechanisms,this compound is poised to play a pivotal role in shaping future drug discovery efforts.